1-[3-(4-chlorophenoxy)benzyl]-4-(2-ethoxyphenyl)piperazine

• IUPAC Name: 1-[[3-(4-chlorophenoxy)phenyl]methyl]-4-(2-ethoxyphenyl)piperazine
• InChI: InChI=1S/C25H27ClN2O2/c1-2-29-25-9-4-3-8-24(25)28-16-14-27(15-17-28)19-20-6-5-7-23(18-20)30-22-12-10-21(26)11-13-22/h3-13,18H,2,14-17,19H2,1H3
• InChI Key: IKVYFWSBVUOHFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=CC(=CC=C3)OC4=CC=C(C=C4)Cl
• Molecular Formula: C25H27ClN2O2
• Molecular Weight: 422.9 g/mol

Description

The compound “1-[3-(4-chlorophenoxy)benzyl]-4-(2-ethoxyphenyl)piperazine” is a piperazine derivative. Piperazines are a broad class of chemical compounds, many with important pharmacological properties, which contain a core piperazine functional group.

Molecular Structure Analysis

The molecular structure of this compound would include a piperazine ring, which is a six-membered ring with two nitrogen atoms at opposite positions in the ring. Attached to this ring would be a benzyl group substituted with a 4-chlorophenoxy group and a 2-ethoxyphenyl group.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, piperazine derivatives are known to undergo a variety of chemical reactions. These can include nucleophilic substitutions, free radical reactions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as the presence of the chlorophenoxy and ethoxyphenyl groups could influence properties such as solubility, melting point, and others.

Mechanism of Action

The mechanism of action of piperazine derivatives can vary widely depending on the specific compound and its pharmacological activity. Some piperazine derivatives are active in the central nervous system, while others may have activity at various receptors or enzymes.